2-[2-(Cyclopentylsulfanyl)-4-methyl-1,3-thiazol-5-yl]acetic acid

• CAS: 1019363-64-4
• Molecular Formula: C11H15NO2S2
• Molecular Weight: 257.4 g/mol
• SMILES: CC1=C(SC(=N1)SC2CCCC2)CC(=O)O
• InChI: InChI=1S/C11H15NO2S2/c1-7-9(6-10(13)14)16-11(12-7)15-8-4-2-3-5-8/h8H,2-6H2,1H3,(H,13,14)
• InChIKey: SKQWEAXGNHQLAD-UHFFFAOYSA-N

2-[2-(Cyclopentylsulfanyl)-4-methyl-1,3-thiazol-5-yl]acetic Acid Identity & Properties

2-[2-(Cyclopentylsulfanyl)-4-methyl-1,3-thiazol-5-yl]acetic acid (CAS 1019363-64-4) is a disubstituted thiazole derivative with a molecular formula of C11H15NO2S2 and a molecular weight of 257.4 g/mol [1]. It belongs to the 4,5-disubstituted thiazole class, featuring a cyclopentylsulfanyl group at the 2-position, a methyl group at the 4-position, and an acetic acid moiety at the 5-position [1]. As a versatile small-molecule scaffold supplied at a minimum purity of 95%, it serves as a building block for medicinal chemistry and life science research [2]. Computed descriptors, including an XLogP3 of 3 and a topological polar surface area of 104 Ų, establish a baseline for its physicochemical profile [1].

1Scaffold-grade building block at ≥95% purity for medicinal chemistry programs

22-(cyclopentylsulfanyl) substitution adds steric bulk and thioether character for novel SAR exploration

3Computed lipophilicity and polar surface area profiles support permeability and target-interaction assessments

• [1] PubChem Compound Summary for CID 28375416, 2-[2-(Cyclopentylsulfanyl)-4-methyl-1,3-thiazol-5-yl]acetic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/28375416 (Accessed 2026-05-02). View Source
• [2] American Elements. 2-[2-(cyclopentylsulfanyl)-4-methyl-1,3-thiazol-5-yl]acetic acid CAS# 1019363-64-4. Product Page. https://www.americanelements.com/1019363-64-4-2-2-cyclopentylsulfanyl-4-methyl-1-3-thiazol-5-yl-acetic-acid (Accessed 2026-05-02). View Source

2-[2-(Cyclopentylsulfanyl)-4-methyl-1,3-thiazol-5-yl]acetic Acid: Why Generic Substitution Fails

Direct substitution of the 2-[2-(cyclopentylsulfanyl)-4-methyl-1,3-thiazol-5-yl]acetic acid scaffold with simpler 4-methyl-5-thiazoleacetic acid analogs carries a high risk of altering key molecular recognition features. The cyclopentylsulfanyl group at the 2-position is not a passive spectator; computationally derived property differences relative to the unsubstituted parent (CID 21326) are substantial [1][2]. The target compound's XLogP3 increases by more than 2 log units (from 0.9 to 3.0), indicating a significant shift in lipophilicity that directly impacts membrane permeability, protein binding, and ADME profiles. Similarly, the topological polar surface area expands by over 25 Ų (from 78.4 to 104 Ų) [1][2]. These shifts mean that a generic substitution would not preserve the same solubility, passive permeability, or pharmacophore geometry, undermining SAR continuity in any discovery program [1][2]. The cyclopentylsulfanyl substituent also introduces greater steric bulk and conformational flexibility (4 rotatable bonds vs. 2), which are critical for modulating selectivity when engaging hydrophobic binding pockets [1][2].

Target scaffold2-(Cyclopentylsulfanyl)-4-methyl-1,3-thiazol-5-yl-acetic acid

Potential substitute4-Methyl-5-thiazoleacetic acid (CID 21326) or analogous unsubstituted thiazole acetates

Lipophilicity shift

Computed XLogP3 increases by more than 2 log units, altering passive permeability and protein-binding behavior; simpler analogs may not match these profiles.

Polar surface area expansion

TPSA expands by over 25 Ų, potentially changing hydrogen-bonding patterns and target recognition; substitution may shift selectivity.

Conformational flexibility

Rotatable bonds double compared to the unsubstituted parent, introducing additional conformational states; binding geometry can differ significantly.

• [1] PubChem Compound Summary for CID 28375416, 2-[2-(Cyclopentylsulfanyl)-4-methyl-1,3-thiazol-5-yl]acetic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/28375416 (Accessed 2026-05-02). View Source
• [2] PubChem Compound Summary for CID 21326, 4-Methyl-5-thiazoleacetic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/21326 (Accessed 2026-05-02). View Source

2-[2-(Cyclopentylsulfanyl)-4-methyl-1,3-thiazol-5-yl]acetic Acid: Quantitative Evidence Comparison

Lipophilicity Advantage for Membrane Permeability

The target compound exhibits a computed XLogP3 of 3.0, which is 2.1 log units higher than the 0.9 XLogP3 of the comparator 4-methyl-5-thiazoleacetic acid (CID 21326) [1][2]. This difference indicates a substantial increase in lipophilicity due to the cyclopentylsulfanyl substitution [1].

XLogP3

Reported

3.0 vs 0.9

Δ +2.1 log units

Supports lipophilicity-driven permeability prediction

Computed by XLogP3 algorithm; experimental validation of permeability needed

Evidence Dimension	Partition Coefficient (XLogP3)
Target Compound Data	3.0
Comparator Or Baseline	4-Methyl-5-thiazoleacetic acid (CID 21326): 0.9
Quantified Difference	+2.1 log units (greater lipophilicity)
Conditions	Computed by XLogP3 3.0 algorithm as reported by PubChem [1][2]

Why This Matters

Higher lipophilicity is directly correlated with improved passive membrane permeability, a critical factor for intracellular target engagement, making this scaffold more suitable for drug discovery programs requiring cellular uptake.

• [1] PubChem Compound Summary for CID 28375416, 2-[2-(Cyclopentylsulfanyl)-4-methyl-1,3-thiazol-5-yl]acetic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/28375416 (Accessed 2026-05-02). View Source
• [2] PubChem Compound Summary for CID 21326, 4-Methyl-5-thiazoleacetic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/21326 (Accessed 2026-05-02). View Source

Topological Polar Surface Area Expansion for Molecular Recognition

The TPSA for the target compound is 104 Ų, compared to 78.4 Ų for 4-methyl-5-thiazoleacetic acid [1][2]. The 25.6 Ų increase is attributed to the additional sulfur atom and the broader spatial arrangement of the cyclopentylsulfanyl group [1].

TPSA

Reported

104 vs 78.4 Ų

Δ +25.6 Ų

Indicates broader hydrogen-bond interaction potential

Remains below 140 Ų threshold; bioavailability evaluation needed

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	104 Ų
Comparator Or Baseline	4-Methyl-5-thiazoleacetic acid (CID 21326): 78.4 Ų
Quantified Difference	+25.6 Ų (~33% increase)
Conditions	Computed by Cactvs 3.4.x as reported by PubChem [1][2]

Why This Matters

The higher TPSA broadens the capacity for hydrogen-bond interactions, which can enhance binding affinity and specificity for biological targets with complementary polar surfaces, while remaining below the 140 Ų threshold commonly associated with poor oral bioavailability.

• [1] PubChem Compound Summary for CID 28375416, 2-[2-(Cyclopentylsulfanyl)-4-methyl-1,3-thiazol-5-yl]acetic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/28375416 (Accessed 2026-05-02). View Source
• [2] PubChem Compound Summary for CID 21326, 4-Methyl-5-thiazoleacetic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/21326 (Accessed 2026-05-02). View Source

Enhanced Conformational Flexibility from Rotatable Bonds

The target compound has 4 rotatable bonds, in contrast to 2 for the comparator 4-methyl-5-thiazoleacetic acid [1][2]. The additional bonds originate from the cyclopentylsulfanyl moiety, which introduces extra degrees of freedom [1].

Rotatable Bonds

Reported

4 vs 2

Doubling

Increases conformational sampling for binding sites

May impact entropic cost upon binding

Evidence Dimension	Rotatable Bond Count
Target Compound Data	4
Comparator Or Baseline	4-Methyl-5-thiazoleacetic acid (CID 21326): 2
Quantified Difference	+2 rotatable bonds (doubling flexibility)
Conditions	Computed by Cactvs 3.4.x as reported by PubChem [1][2]

Why This Matters

Higher conformational flexibility allows the molecule to adopt a wider range of geometries, increasing the probability of fitting into diverse binding sites, which is advantageous for screening libraries targeting conformationally adaptable proteins.

• [1] PubChem Compound Summary for CID 28375416, 2-[2-(Cyclopentylsulfanyl)-4-methyl-1,3-thiazol-5-yl]acetic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/28375416 (Accessed 2026-05-02). View Source
• [2] PubChem Compound Summary for CID 21326, 4-Methyl-5-thiazoleacetic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/21326 (Accessed 2026-05-02). View Source

Molecular Weight and Heavy Atom Count for Scaffold Advancement

The molecular weight of the target compound is 257.4 g/mol, which is 100.2 g/mol heavier than the comparator 4-methyl-5-thiazoleacetic acid (157.19 g/mol) [1][2]. The heavy atom count is 16 vs. 10, reflecting the added cyclopentylsulfanyl group and second sulfur atom [1][2].

MW & Heavy Atoms

Reported

257.4 vs 157.2 g/mol; 16 vs 10 atoms

+100.2 g/mol

Advanced scaffold for lead optimization

Heavier scaffold; monitor ligand efficiency

Evidence Dimension	Molecular Weight and Heavy Atom Count
Target Compound Data	MW 257.4 g/mol, 16 heavy atoms
Comparator Or Baseline	4-Methyl-5-thiazoleacetic acid (CID 21326): MW 157.19 g/mol, 10 heavy atoms
Quantified Difference	MW +100.2 g/mol (+64%); Heavy atoms +6
Conditions	Computed by PubChem 2.x as reported by PubChem [1][2]

Why This Matters

The higher molecular weight and additional heavy atoms provide a scaffold that has already progressed beyond the fragment stage, offering a more advanced starting point for lead optimization with additional vectors for chemical elaboration.

• [1] PubChem Compound Summary for CID 28375416, 2-[2-(Cyclopentylsulfanyl)-4-methyl-1,3-thiazol-5-yl]acetic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/28375416 (Accessed 2026-05-02). View Source
• [2] PubChem Compound Summary for CID 21326, 4-Methyl-5-thiazoleacetic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/21326 (Accessed 2026-05-02). View Source

2-[2-(Cyclopentylsulfanyl)-4-methyl-1,3-thiazol-5-yl]acetic Acid: Recommended Applications

Lead Generation for Lipophilic Binding Pockets

The significantly higher XLogP3 of 3.0, compared to 0.9 for the simpler analog [1][2], positions this compound as a superior candidate for fragment- or scaffold-based lead generation aimed at hydrophobic enzyme pockets (e.g., kinases, GPCRs, nuclear receptors). Its lipophilicity facilitates passive membrane permeation, making it suitable for cell-based phenotypic screening where intracellular target engagement is required.

Diversity-Oriented Synthesis Library Construction

With 4 rotatable bonds and a TPSA of 104 Ų [1], this compound offers greater conformational diversity and polar interaction potential than its unsubstituted parent (2 rotatable bonds, 78.4 Ų TPSA) [2]. Procuring this scaffold for a DOS library increases the three-dimensional coverage of chemical space, enhancing the probability of identifying hits against novel or difficult-to-drug targets.

SAR Expansion for Thiazole-Based Bioactives

The presence of the bulky cyclopentylsulfanyl substituent provides a distinct steric and electronic environment at the thiazole 2-position [1]. This compound is ideal for SAR campaigns exploring the tolerance of biological targets to large aliphatic thioether groups, enabling the establishment of key pharmacophore elements that cannot be probed with simpler 2-unsubstituted or 2-methylthio analogs.

Chemical Probe Development with Balanced Lipophilicity

The TPSA value of 104 Ų and XLogP3 of 3.0 [1] place this compound within a favorable property space for chemical probe development [1][2]. Its balance of lipophilicity and polar surface area suggests a reduced risk of non-specific binding and aggregation compared to more lipophilic analogs, while still offering sufficient hydrophobicity for target engagement, as inferred from general class behavior.

Application

Selection Property

Validation Focus

Lead generation for lipophilic binding pockets

Computed lipophilicity profile

Permeability and target-engagement assays

Diversity-oriented synthesis libraries

Conformational flexibility (rotatable bonds)

Chemical space coverage in screening

SAR expansion for thiazole bioactives

Steric and electronic environment at 2-position

Pharmacophore tolerance and selectivity profiling

Chemical probe development

Computed property balance (XLogP3/TPSA)

Non-specific binding and aggregation screening

• [1] PubChem Compound Summary for CID 28375416, 2-[2-(Cyclopentylsulfanyl)-4-methyl-1,3-thiazol-5-yl]acetic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/28375416 (Accessed 2026-05-02). View Source
• [2] PubChem Compound Summary for CID 21326, 4-Methyl-5-thiazoleacetic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/21326 (Accessed 2026-05-02). View Source